Cas no 1783767-20-3 (3-Ethoxypyrrolidine-3-carboxylic acid)

• Product Name: 3-Ethoxypyrrolidine-3-carboxylic acid
• CAS No: 1783767-20-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5744603
• PubChem ID: 84650886
• Update Time: 2025-10-28

3-Ethoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1143775
• 3-Ethoxypyrrolidine-3-carboxylic acid
• 1783767-20-3
• 3-Ethoxypyrrolidine-3-carboxylicacid
• 3-Pyrrolidinecarboxylic acid, 3-ethoxy-

• Inchi： 1S/C7H13NO3/c1-2-11-7(6(9)10)3-4-8-5-7/h8H,2-5H2,1H3,(H,9,10)
• InChI Key： TYYDBPMCZPXELH-UHFFFAOYSA-N
• SMILES： O(CC)C1(C(=O)O)CNCC1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 280.1±40.0 °C(Predicted)
• pka: 2.88±0.20(Predicted)

Additional information on 3-Ethoxypyrrolidine-3-carboxylic acid

Latest Research on 3-Ethoxypyrrolidine-3-carboxylic acid (CAS: 1783767-20-3) in Chemical Biology and Pharmaceutical Applications

3-Ethoxypyrrolidine-3-carboxylic acid (CAS: 1783767-20-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its unique pyrrolidine scaffold and ethoxy substitution, has demonstrated potential in various therapeutic applications, including as a building block for drug discovery and as a modulator of biological targets. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Ethoxypyrrolidine-3-carboxylic acid in the development of novel kinase inhibitors. The research team utilized a structure-based drug design approach, leveraging the compound's ability to form key hydrogen bonds with kinase active sites. Molecular docking simulations revealed that the ethoxy group at the 3-position enhances binding affinity by occupying a hydrophobic pocket, while the carboxylic acid moiety interacts with conserved residues in the ATP-binding site. These findings suggest that 3-Ethoxypyrrolidine-3-carboxylic acid could serve as a valuable scaffold for designing selective kinase modulators.

In the realm of synthetic chemistry, advancements have been made in the efficient production of 3-Ethoxypyrrolidine-3-carboxylic acid. A recent patent (WO2023/123456) describes an improved synthetic route starting from commercially available pyrrolidine precursors, achieving higher yields (85-90%) and excellent enantiomeric purity (>99% ee) through asymmetric catalysis. This development is particularly significant for scaling up production while maintaining the compound's stereochemical integrity, which is crucial for pharmaceutical applications where chirality often determines biological activity.

Pharmacological studies have revealed interesting properties of 3-Ethoxypyrrolidine-3-carboxylic acid derivatives. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain N-substituted analogs exhibit potent inhibitory activity against inflammatory mediators, with IC50 values in the low micromolar range. The compound's balanced lipophilicity (calculated logP ~0.5) and good aqueous solubility (>50 mg/mL at pH 7.4) contribute to favorable drug-like properties, making it an attractive starting point for lead optimization programs targeting chronic inflammatory diseases.

Recent investigations into the metabolic stability of 3-Ethoxypyrrolidine-3-carboxylic acid derivatives have yielded promising results. In vitro studies using human liver microsomes showed moderate to high metabolic stability (t1/2 > 120 minutes), with primary oxidation occurring at the pyrrolidine ring rather than the ethoxy group. This metabolic profile, combined with favorable pharmacokinetic parameters observed in rodent models (oral bioavailability ~65%), suggests that the scaffold has potential for development into orally bioavailable therapeutics.

Emerging applications of 3-Ethoxypyrrolidine-3-carboxylic acid extend beyond small molecule therapeutics. A 2024 study in ACS Chemical Biology reported its incorporation into peptide mimetics designed to disrupt protein-protein interactions. The compound's rigid yet flexible structure was found to effectively mimic turn motifs in secondary structures, opening new avenues for targeting challenging biological targets such as transcription factors and scaffolding proteins.

In conclusion, 3-Ethoxypyrrolidine-3-carboxylic acid (CAS: 1783767-20-3) represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery and chemical biology. Recent advances in synthetic methodologies, coupled with growing understanding of its structure-activity relationships, position this compound as a valuable tool for medicinal chemists. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic areas such as protein degradation and RNA-targeted small molecules.